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Compound of Interest

Compound Name: Posizolid

CAS No.: 252260-02-9

Cat. No.: B1679054

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides detailed protocols for the preparation and storage of Posizolid stock

solutions, a critical step for ensuring reproducibility and accuracy in preclinical research and

drug development. It includes information on solubility, recommended storage conditions, and

methodologies for assessing the stability of these solutions. The provided experimental

workflows and data are intended to serve as a comprehensive guide for researchers working

with this oxazolidinone antibiotic.

Introduction
Posizolid (also known as AZD2563 and AZD5847) is a synthetic oxazolidinone antibiotic with

potent activity against a wide range of Gram-positive bacteria, including multidrug-resistant

strains.[1] Accurate and consistent preparation of Posizolid stock solutions is fundamental for

various in vitro and in vivo studies, such as minimum inhibitory concentration (MIC) assays,

cytotoxicity assessments, and pharmacokinetic analyses. This document outlines the essential
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procedures for preparing stable Posizolid stock solutions and provides guidance on stability

testing.

Posizolid Properties
A summary of the key chemical and physical properties of Posizolid is presented in Table 1.

Table 1: Chemical and Physical Properties of Posizolid

Property Value Source

Chemical Formula C₂₁H₂₁F₂N₃O₇ [2][3]

Molecular Weight 465.41 g/mol [2][3]

Appearance Solid powder

Purity >98%

Solubility Soluble in DMSO, not in water.

Preparation of Posizolid Stock Solution
Given its poor water solubility, Dimethyl Sulfoxide (DMSO) is the recommended solvent for

preparing Posizolid stock solutions. For most in vitro assays, a stock solution concentration of

10-30 mM in 100% DMSO is commonly used.

Materials
Posizolid powder (>98% purity)

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sterile serological pipettes and pipette tips
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Protocol for Preparing a 10 mM Posizolid Stock Solution
Calculate the required mass of Posizolid:

Molecular Weight (MW) of Posizolid = 465.41 g/mol

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = 10 mmol/L * 465.41 g/mol * 0.001 L = 0.0046541 g = 4.65 mg

Weighing the Posizolid:

On a calibrated analytical balance, carefully weigh out 4.65 mg of Posizolid powder.

Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the vial containing the weighed Posizolid.

Ensuring Complete Dissolution:

Cap the vial tightly and vortex the solution vigorously for at least one minute to ensure the

compound is fully dissolved.

Visually inspect the solution to confirm that no solid particles are present.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, amber

microcentrifuge tubes to minimize freeze-thaw cycles.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for long-term storage (months to years). For short-term storage

(days to weeks), 0-4°C can be used.

Workflow for Posizolid Stock Solution Preparation
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Preparation Protocol

Weigh Posizolid Powder

Add Anhydrous DMSO

Step 1

Vortex to Dissolve

Step 2

Visually Inspect for Complete Dissolution

Step 3

Aliquot into Amber Vials

Step 4

Store at -20°C (Long-term) or 0-4°C (Short-term)

Step 5
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Stability Testing Protocol

Prepare Posizolid Stock Solution

Store Aliquots under Defined Conditions
(e.g., -20°C, 4°C, Room Temp, Light Exposure)

Withdraw Samples at Specified Time Points

Analyze Samples by Stability-Indicating HPLC

Quantify Posizolid Peak Area Assess for Degradation Products

Compare with Initial Concentration (T=0)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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